Cas no 27330-57-0 (Benzoic acid, 3-(1,1-dimethylethyl)-, methyl ester)

• Product Name: Benzoic acid, 3-(1,1-dimethylethyl)-, methyl ester
• CAS No: 27330-57-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD22571107
• CID: 1429245
• PubChem ID: 13498511
• Update Time: 2025-04-20

Benzoic acid, 3-(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(1,1-dimethylethyl)-, methyl ester
• methyl 3-tert-butylbenzoate
• MFCD22571107
• methyl 3-t-butylbenzoate
• Methyl 3-(tert-butyl)benzoate
• DTXSID10542269
• 27330-57-0
• AKOS025393614
• CBA33057
• TS-00262
• SCHEMBL1787501

• MDL： MFCD22571107
• Inchi： 1S/C12H16O2/c1-12(2,3)10-7-5-6-9(8-10)11(13)14-4/h5-8H,1-4H3
• InChI Key： LPGQRCJRGVXWDV-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters